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molecular formula C6H7BrN2O B1526642 6-Bromo-3-methoxypyridin-2-amine CAS No. 916737-77-4

6-Bromo-3-methoxypyridin-2-amine

Cat. No. B1526642
CAS RN: 916737-77-4
M. Wt: 203.04 g/mol
InChI Key: VGGUXXXEJBQZHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07491732B2

Procedure details

To a heterogeneous solution of 6-bromo-3-methoxy-2-nitropyridine (32) (2.32 g, 10 mmol) in of ethanol:water (40 mL, each) were added iron powder (2.8 g, 50 mmol), followed by ammonium chloride (2.64 g, 50 mmol) at room temperature. The resulting heterogeneous mixture was then stirred at 70-75° C. for 15 minutes, filtered through celite (when hot), washed with ethanol (2×50 mL) and solvent was then removed under reduced pressure. The residue upon dilution with water afforded a solid, which was isolated by filtration to give 2-amino-6-bromo-3-methoxypyridine (33). LCMS: purity: 95%, MS (m/z): 203 (MH+).
Name
6-bromo-3-methoxy-2-nitropyridine
Quantity
2.32 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
iron
Quantity
2.8 g
Type
catalyst
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
ammonium chloride
Quantity
2.64 g
Type
reactant
Reaction Step Two
Name
2-amino-6-bromo-3-methoxypyridine

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[N:7]=[C:6]([N+:8]([O-])=O)[C:5]([O:11][CH3:12])=[CH:4][CH:3]=1.C(O)C.[Cl-].[NH4+]>[Fe].O>[NH2:8][C:6]1[C:5]([O:11][CH3:12])=[CH:4][CH:3]=[C:2]([Br:1])[N:7]=1 |f:2.3|

Inputs

Step One
Name
6-bromo-3-methoxy-2-nitropyridine
Quantity
2.32 g
Type
reactant
Smiles
BrC1=CC=C(C(=N1)[N+](=O)[O-])OC
Name
ethanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)O
Name
iron
Quantity
2.8 g
Type
catalyst
Smiles
[Fe]
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Two
Name
ammonium chloride
Quantity
2.64 g
Type
reactant
Smiles
[Cl-].[NH4+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
72.5 (± 2.5) °C
Stirring
Type
CUSTOM
Details
The resulting heterogeneous mixture was then stirred at 70-75° C. for 15 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered through celite (when hot)
WASH
Type
WASH
Details
washed with ethanol (2×50 mL) and solvent
CUSTOM
Type
CUSTOM
Details
was then removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue upon dilution with water afforded a solid
CUSTOM
Type
CUSTOM
Details
which was isolated by filtration

Outcomes

Product
Details
Reaction Time
 15 min
Name
2-amino-6-bromo-3-methoxypyridine
Type
product
Smiles
NC1=NC(=CC=C1OC)Br

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.